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Compound of Interest

Compound Name: 5-Bromo-7-chloro-1H-indazole

Cat. No.: B1287211

5-Bromo-7-chloro-1H-indazole: A Technical
Overview

CAS Number: 635712-44-6

Abstract

5-Bromo-7-chloro-1H-indazole is a halogenated heterocyclic compound belonging to the
indazole class of molecules. Indazoles are recognized as "privileged structures" in medicinal
chemistry due to their wide range of biological activities. This technical guide provides a
summary of the available physicochemical properties, and contextual information based on
related indazole compounds. However, it is important to note that specific experimental data
and detailed research applications for 5-Bromo-7-chloro-1H-indazole are limited in publicly
accessible scientific literature.

Introduction

Indazole derivatives are a significant class of nitrogen-containing heterocyclic compounds that
are isosteric to indoles and have garnered substantial interest in drug discovery and materials
science.[1][2] The indazole scaffold is a key component in numerous pharmacologically active
agents, exhibiting a broad spectrum of activities including anti-inflammatory, anti-cancer, and
kinase inhibitory properties.[2] 5-Bromo-7-chloro-1H-indazole, with its distinct substitution
pattern, represents a potentially valuable building block for the synthesis of novel bioactive
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molecules. This document aims to collate the currently available technical information for this
specific compound.

Physicochemical Properties

The fundamental physicochemical properties of 5-Bromo-7-chloro-1H-indazole are
summarized in the table below. It is important to note that some of these values are predicted
and have not been experimentally verified in published literature.

Property Value Source
CAS Number 635712-44-6 [3]
Molecular Formula C7H4BrCINz [3]
Molecular Weight 231.48 g/mol [3]
. . 364.1 °C at 760 mmHg
Boiling Point ) [4]
(Predicted)
Typically =298% (Commercial
Purity P ] Y ( [3]
suppliers)
Storage Temperature -20°C [5]
XLogP3 3.3 (Computed) [6]
Topological Polar Surface Area  28.7 A2 (Computed) [6]

Note: Experimental data for melting point and solubility in various solvents are not readily
available in the reviewed literature.

Synthesis

A specific, detailed experimental protocol for the synthesis of 5-Bromo-7-chloro-1H-indazole
has not been identified in peer-reviewed journals or patents. However, general synthetic
strategies for substituted indazoles can provide a logical framework for its preparation. A
plausible synthetic route could involve the cyclization of a correspondingly substituted
phenylhydrazine derivative.
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Hypothetical Synthetic Pathway:

A potential synthetic approach could start from a di-substituted aniline, followed by diazotization
and reduction to the corresponding hydrazine, and subsequent cyclization.

Starting Material Reaction Steps Product

Forms diazonium salt m Forms hydrazine intermediate

Reducti
= (e.g., SnCl2)

o2 g 5-Bromo-7-chloro-1H-indazole

2-Amino-4-bromo-6-chlorotoluene [~

1.0
(NaNOz, HCl)

Click to download full resolution via product page

Caption: A potential synthetic workflow for 5-Bromo-7-chloro-1H-indazole.

Biological Activity and Applications

There is currently no specific information in the scientific literature detailing the biological

activity or mechanism of action of 5-Bromo-7-chloro-1H-indazole. The broader class of

indazole derivatives has been extensively studied and is known to exhibit a wide range of
biological effects, most notably as kinase inhibitors.[7][8]

Given its structure, 5-Bromo-7-chloro-1H-indazole could serve as a valuable intermediate in
the synthesis of more complex molecules for screening in various biological assays. The
bromine and chlorine substituents provide reactive handles for further chemical modifications,
such as cross-coupling reactions, to generate libraries of novel compounds for drug discovery
programs.

Potential Research Workflow:

The utility of 5-Bromo-7-chloro-1H-indazole in a drug discovery context can be
conceptualized in the following workflow.
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Caption: A conceptual workflow for utilizing 5-Bromo-7-chloro-1H-indazole in drug discovery.

Conclusion

5-Bromo-7-chloro-1H-indazole is a chemical entity with potential applications as a building

block in synthetic and medicinal chemistry. While its fundamental physicochemical properties
are partially characterized, a significant gap exists in the public domain regarding its detailed
experimental data, a specific synthesis protocol, and its biological profile. Further research is
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warranted to fully elucidate the potential of this compound and its derivatives in various
scientific and therapeutic areas. Researchers interested in this compound are encouraged to
perform their own characterization and explore its utility in novel synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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